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Compound of Interest

Compound Name: Biotin-PEG6-alcohol

Cat. No.: B606147

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Biotin-PEG6-alcohol is a high-purity bioconjugation reagent widely utilized in biomedical
research and drug development. It incorporates a biotin moiety for high-affinity binding to
streptavidin and avidin proteins, a hydrophilic hexaethylene glycol (PEG6) spacer to enhance
solubility and reduce steric hindrance, and a terminal primary alcohol group for versatile
chemical modification. This guide provides a comprehensive overview of its commercial
sources, technical specifications, and key applications, complete with experimental workflows
and protocols.

Commercial Suppliers and Technical Specifications

For researchers sourcing Biotin-PEG6-alcohol, several reputable commercial suppliers
provide this reagent for research purposes. The quality and specifications are critical for
experimental reproducibility. Below is a comparative summary of the key quantitative data from
prominent suppliers.
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Molecular Storage
. Catalog CAS Molecular . . o
Supplier Weight ( Purity Condition
Number Number Formula
g/mol ) s
MedChem 906099- C22H41N3 -20°C (long
HY-140893 507.64 99.33%
Express 89-6 08s term)[1][2]
BroadPhar 906099- C22H41N3
BP-22609 507.7 >98% -20°C[3]
m 89-6 08s
Not
) Not Not .
AxisPharm  AP10503 N N 507.64 >95% Specified[4
Specified Specified
15]
DC 906099- C22H41N3 Not Not
_ DC35052 507.64 N N
Chemicals 89-6 08S Specified Specified
0-4°C
MedKoo (short
o 906099- C22H41N3 Not
Bioscience 571994 507.64 » term),
89-6 08Ss Specified
S -20°C (long
term)

Note: Data is compiled from publicly available information from supplier websites. Researchers

should always consult the lot-specific certificate of analysis for the most accurate data.

Core Applications and Methodologies

The unique trifunctional structure of Biotin-PEG6-alcohol makes it a valuable tool in several

research areas:

o PROTAC Development: It serves as a PEG-based linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACS), connecting a target protein-binding ligand to an E3 ligase-

binding ligand.

» Bioconjugation and Drug Delivery: The PEG spacer enhances the solubility and

bioavailability of conjugated molecules. The biotin group allows for targeted delivery to cells

or tissues expressing avidin/streptavidin systems.
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e Surface Functionalization: The alcohol group can be used to immobilize the biotin moiety
onto surfaces (e.g., nanopatrticles, biosensors) through esterification or other alcohol-reactive
chemistries, enabling the capture of proteins, nucleic acids, or other biomolecules.

Experimental Workflow: Surface Immobilization

The following diagram illustrates a generalized workflow for activating a carboxylated surface
and subsequently immobilizing Biotin-PEG6-alcohol for affinity capture applications.

Experimental Workflow: Surface Immobilization of Biotin-PEG6-alcohol
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Caption: Workflow for surface functionalization using Biotin-PEG6-alcohol.

Experimental Protocol: Biotinylation of an Amine-
Containing Molecule
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While Biotin-PEG6-alcohol's primary alcohol is less reactive than NHS esters, it can be
activated or used in reactions like esterification. However, a more common strategy involves
using a biotin-PEG linker that is already functionalized with an amine-reactive group. The
protocol below is adapted from standard protein biotinylation procedures and provides a
framework for how such a reaction is typically performed.

Objective: To covalently attach a biotin-PEG linker to a protein via its primary amines (e.g.,
lysine residues). This protocol uses an amine-reactive biotin reagent (e.g., Biotin-PEG-NHS
ester) as an illustrative example of a common biotinylation strategy.

1. Materials Required:

e Protein of interest (in an amine-free buffer like PBS, pH 7.2-8.0)

o Amine-reactive Biotin-PEG reagent (e.g., Biotin-PEG-NHS Ester)

o Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

e Quenching Buffer: 1 M Tris-HCI, pH 8.0

e Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) to dissolve the biotin reagent
o Desalting column or dialysis cassette to remove excess, unreacted biotin

2. Reagent Preparation:

» Protein Solution: Prepare the protein at a concentration of 1-10 mg/mL in amine-free
Reaction Buffer. Buffers containing primary amines like Tris or glycine will compete with the
reaction and must be removed by dialysis or buffer exchange.

» Biotin Reagent Stock: Immediately before use, dissolve the Biotin-PEG-NHS ester in DMF or
DMSO to create a 10 mM stock solution.

3. Calculation of Reagent Molar Ratio: The extent of biotinylation is controlled by the molar
excess of the biotin reagent relative to the protein. A starting point is often a 10- to 20-fold
molar excess.
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Moles of Protein: (Volume of Protein (L) x Concentration of Protein (g/L)) / Molecular Weight
of Protein (g/mol)

Volume of Biotin Reagent to Add: (Moles of Protein x Molar Excess Ratio) / Concentration of
Biotin Stock (mol/L)

. Biotinylation Reaction:

Add the calculated volume of the 10 mM biotin reagent stock solution to the protein solution.

Mix gently by pipetting or brief vortexing.

Incubate the reaction for 30-60 minutes at room temperature or 2 hours on ice. The lower
temperature is preferred to reduce the risk of protein degradation.

. Reaction Quenching:

Stop the reaction by adding the Quenching Buffer (e.g., Tris-HCI) to a final concentration of
50-100 mM.

The primary amines in the Tris buffer will react with and consume any excess NHS-ester
reagent.

Incubate for 15 minutes at room temperature.

. Removal of Excess Biotin:

To purify the biotinylated protein from unreacted biotin and reaction byproducts, use a
desalting spin column or dialysis.

Follow the manufacturer's instructions for the chosen purification method, exchanging the
buffer into a suitable storage buffer (e.g., PBS).

. Confirmation of Biotinylation (Optional but Recommended):

Mass Spectrometry: Intact mass analysis can confirm the addition of biotin moieties by
observing an increase in the protein's molecular weight.
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e Gel-Shift Assay: Incubating the biotinylated protein with streptavidin will result in a high-
molecular-weight complex, which can be visualized as a "shift" on an SDS-PAGE gel
compared to the protein alone.

This technical guide provides a foundational understanding of Biotin-PEG6-alcohol for
research professionals. For specific applications, optimization of reaction conditions, molar
ratios, and purification methods is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b606147?utm_src=pdf-body
https://www.benchchem.com/product/b606147?utm_src=pdf-custom-synthesis
https://www.bioscience.co.uk/product~1185075
https://www.medkoo.com/products/22338
https://broadpharm.com/product/bp-22609
https://axispharm.com/product-category/peg-linkers/biotin-peg/
https://axispharm.com/product-category/peg-linkers/biotin-peg/
https://axispharm.com/product-category/peg-linkers/biotin-peg/biotin-peg-alcohol/
https://www.benchchem.com/product/b606147#commercial-suppliers-of-biotin-peg6-alcohol-for-research
https://www.benchchem.com/product/b606147#commercial-suppliers-of-biotin-peg6-alcohol-for-research
https://www.benchchem.com/product/b606147#commercial-suppliers-of-biotin-peg6-alcohol-for-research
https://www.benchchem.com/product/b606147#commercial-suppliers-of-biotin-peg6-alcohol-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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